Cas no 1958100-51-0 (7-Bromoimidazo[1,2-a]pyridin-2-amine hydrochloride)

• Product Name: 7-Bromoimidazo[1,2-a]pyridin-2-amine hydrochloride
• CAS No: 1958100-51-0
• MF: C₇H₇BrClN₃
• MW: 248.507579088211
• CID: 5153345
• Update Time: 2025-06-13

7-Bromoimidazo[1,2-a]pyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Bromoimidazo[1,2-a]pyridin-2-amine hydrochloride
• 7-BROMOIMIDAZO[1,2-A]PYRIDIN-2-AMINE HCL
• 7-Bromoimidazo[1,2-a]pyridin-2-aminehydrochloride

• Inchi： 1S/C7H6BrN3.ClH/c8-5-1-2-11-4-6(9)10-7(11)3-5;/h1-4H,9H2;1H
• InChI Key： KOHGYXMCFYXRCN-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C=C(N)N=C2C=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 43.3

Additional information on 7-Bromoimidazo[1,2-a]pyridin-2-amine hydrochloride

7-Bromoimidazo[1,2-a]pyridin-2-amine hydrochloride (CAS No. 1958100-51-0): A Versatile Intermediate in Modern Pharmaceutical Research

7-Bromoimidazo[1,2-a]pyridin-2-amine hydrochloride, identified by its CAS number CAS No. 1958100-51-0, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, belonging to the imidazopyridine class, has garnered considerable attention due to its structural versatility and potential applications in drug discovery and development. The presence of both bromine and amine functional groups makes it a valuable building block for synthesizing more complex molecules, particularly in the design of small-molecule inhibitors targeting various biological pathways.

The imidazopyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with a wide range of biological targets. The brominated derivative, in particular, offers unique reactivity that can be exploited through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents. This flexibility is crucial for optimizing pharmacokinetic properties and enhancing binding affinity to therapeutic targets.

In recent years, there has been a surge in research focused on developing novel treatments for cancer and inflammatory diseases. 7-Bromoimidazo[1,2-a]pyridin-2-amine hydrochloride has emerged as a key intermediate in the synthesis of kinase inhibitors and other therapeutic agents. For instance, studies have demonstrated its utility in generating compounds that inhibit Janus kinases (JAKs), which play a pivotal role in inflammatory responses. By modulating JAK activity, these inhibitors offer promising avenues for treating autoimmune disorders and cancer.

Moreover, the compound's amine group provides a handle for further derivatization, allowing chemists to explore different chemical space. This has led to the development of libraries of imidazopyridine derivatives screened for their biological activity. High-throughput screening (HTS) campaigns have identified several hits with potential therapeutic value, including those targeting tyrosine kinases and DNA repair enzymes. These findings underscore the importance of CAS No. 1958100-51-0 as a cornerstone in drug discovery efforts.

The synthesis of 7-Bromoimidazo[1,2-a]pyridin-2-amine hydrochloride typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling and transition-metal-mediated reactions are commonly utilized to construct the imidazopyridine core efficiently.

Recent advancements in computational chemistry have further accelerated the development of novel derivatives of this compound. Molecular modeling studies have helped predict binding modes and optimize lead compounds before experimental synthesis. This integration of computational tools with traditional synthetic approaches has significantly reduced the time and cost associated with drug discovery programs.

The pharmacological profile of derivatives derived from CAS No. 1958100-51-0 has been extensively studied in preclinical models. These studies have revealed promising activities against various diseases, including oncological and inflammatory conditions. The ability to fine-tune the structure through chemical modification has allowed researchers to identify compounds with improved selectivity and reduced side effects compared to earlier generations of drugs.

In conclusion, 7-Bromoimidazo[1,2-a]pyridin-2-amine hydrochloride represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological targets and synthetic strategies, the significance of this compound is expected to grow further, driving advancements in drug discovery and patient care.